Cas no 87109-10-2 (3-phenylpyridin-2-amine)

3-Phenylpyridin-2-amine is a heterocyclic organic compound featuring a pyridine core substituted with an amino group at the 2-position and a phenyl ring at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. Its aromatic and amine functionalities enable participation in diverse reactions, including cross-coupling and condensation, facilitating the synthesis of complex molecules. The compound’s stability and well-defined reactivity profile make it valuable for research and industrial processes. High purity grades are available to ensure reproducibility in synthetic workflows. Suitable for use in medicinal chemistry, it serves as a key intermediate in the development of bioactive compounds.
3-phenylpyridin-2-amine structure
3-phenylpyridin-2-amine structure
Product Name:3-phenylpyridin-2-amine
CAS No:87109-10-2
MF:C11H10N2
MW:170.210502147675
MDL:MFCD04114119
CID:708716
PubChem ID:2762795
Update Time:2025-08-05

3-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylpyridin-2-ylamine
    • 3-Phenylpyridin-2-amine
    • 2-AMINO-3-PHENYLPYRIDINE
    • 3-Phenyl-2-pyridylamine
    • 3-Phenyl-pyridin-2-ylaMine
    • 3-Phenyl-2-pyridinamine
    • phenylpyridinamine
    • PubChem17110
    • 2-amino-3-phenyl pyridine
    • OJXNUAWQULNUCP-UHFFFAOYSA-N
    • AB17897
    • AB0027141
    • ST2410840
    • BB 0260404
    • W8939
    • A10370
    • A1-
    • 3-Phenyl-2-pyridinamine (ACI)
    • AKOS013406238
    • SCHEMBL1148699
    • SCHEMBL22112755
    • CS-0156471
    • AC-33367
    • SY025380
    • Z1192017929
    • DB-025142
    • MFCD04114119
    • DS-0500
    • 87109-10-2
    • DTXSID80376457
    • FS-2850
    • EN300-123887
    • A1-07958
    • 3-phenylpyridin-2-amine
    • MDL: MFCD04114119
    • Inchi: 1S/C11H10N2/c12-11-10(7-4-8-13-11)9-5-2-1-3-6-9/h1-8H,(H2,12,13)
    • InChI Key: OJXNUAWQULNUCP-UHFFFAOYSA-N
    • SMILES: N1C(N)=C(C2C=CC=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 170.08400
  • Monoisotopic Mass: 170.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.133
  • Boiling Point: 320.3℃ at 760 mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.625
  • PSA: 38.91000
  • LogP: 2.91200

3-phenylpyridin-2-amine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-phenylpyridin-2-amine Pricemore >>

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3-phenylpyridin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Palladium diacetate Solvents: Water ;  24 h, pH 5.6 → pH 2.1, 100 °C; 100 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12, rt
Reference
Aqueous Suzuki Coupling Reactions of Basic Nitrogen-Containing Substrates in the Absence of Added Base and Ligand: Observation of High Yields under Acidic Conditions
Li, Zhao; et al, Journal of Organic Chemistry, 2016, 81(18), 8520-8529

Production Method 2

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Phosphonium, tetrabutyl-, 4-ethoxypentanoate (1:1) ;  24 h, 130 °C
Reference
Tetrabutylphosphonium 4-ethoxyvalerate as a biomass-originated media for homogeneous palladium-catalyzed Hiyama coupling reactions
Orha, Laszlo; et al, Chemical Papers, 2020, 74(12), 4593-4598

Production Method 3

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ;  6 h, 80 °C
2.1 Reagents: Zinc Catalysts: Iron tetraphenylporphyrin chloride Solvents: Benzene ;  4 h, 120 °C
2.2 20 h, 120 °C
Reference
An iron(II)-based metalloradical system for intramolecular amination of C(sp2)-H and C(sp3)-H bonds: synthetic applications and mechanistic studies
Das, Sandip Kumar; et al, Chemical Science, 2022, 13(40), 11817-11828

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Sodium azide Solvents: Ethanol ,  Water ;  24 h, 120 °C
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ;  6 h, 80 °C
3.1 Reagents: Zinc Catalysts: Iron tetraphenylporphyrin chloride Solvents: Benzene ;  4 h, 120 °C
3.2 20 h, 120 °C
Reference
An iron(II)-based metalloradical system for intramolecular amination of C(sp2)-H and C(sp3)-H bonds: synthetic applications and mechanistic studies
Das, Sandip Kumar; et al, Chemical Science, 2022, 13(40), 11817-11828

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  rt → 120 °C; 2 - 16 h, 120 °C
Reference
Design, synthesis and biological evaluation of arylpyridin-2-yl guanidine derivatives and cyclic mimetics as novel MSK1 inhibitors. An application in an asthma model
Bollenbach, Maud; et al, Molecules, 2021, 26(2),

Production Method 6

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  2-[Bis(1,1-dimethylethyl)phosphino]-1-phenyl-1H-pyrrole Solvents: Water ;  15 - 20 min, 27 °C → 100 °C; 4 h, 100 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12
Reference
Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base
Li, Zhao; et al, New Journal of Chemistry, 2017, 41(24), 15420-15432

Production Method 7

Reaction Conditions
1.1 Reagents: Ammonia
Reference
A new synthesis of 4-(dimethylamino)-1,3-butadiene-1,1-dicarbonitriles and their cyclization to 2-amino-3-cyanopyridines
Ege, Guenter; et al, Synthesis, 1979, (5), 376-8

Production Method 8

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iron tetraphenylporphyrin chloride Solvents: Benzene ;  4 h, 120 °C
1.2 20 h, 120 °C
Reference
An iron(II)-based metalloradical system for intramolecular amination of C(sp2)-H and C(sp3)-H bonds: synthetic applications and mechanistic studies
Das, Sandip Kumar; et al, Chemical Science, 2022, 13(40), 11817-11828

3-phenylpyridin-2-amine Raw materials

3-phenylpyridin-2-amine Preparation Products

3-phenylpyridin-2-amine Suppliers

Amadis Chemical Company Limited
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(CAS:87109-10-2)3-Phenylpyridin-2-amine
Order Number:A10370
Stock Status:in Stock
Quantity:5g/1g/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:00
Price ($):595.0/495.0/279.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:87109-10-2)3-Phenylpyridin-2-amine
A10370
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):595.0/495.0/279.0
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